5-(Benzyloxy)-2,3-dihydro-1h-inden-1-ol

• CAS No.: 3199-73-3
• Molecular Formula: C16H16O2
• Molecular Weight: 240.30 g/mol
• IUPAC Name: 5-phenylmethoxy-2,3-dihydro-1H-inden-1-ol
• InChI: InChI=1S/C16H16O2/c17-16-9-6-13-10-14(7-8-15(13)16)18-11-12-4-2-1-3-5-12/h1-5,7-8,10,16-17H,6,9,11H2
• InChI Key: YWZOVDJXPCLYQD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1O)C=CC(=C2)OCC3=CC=CC=C3

Description

5-(Benzyloxy)-2,3-dihydro-1h-inden-1-ol is a useful research compound. Its molecular formula is C16H16O2 and its molecular weight is 240.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,3-Dihydro-5-(phenylmethoxy)-1H-inden-1-one (1.3 g, 5.46 mmol) was dissolved in a mixed solution of tetrahydrofuran (20 mL) and methanol (10 mL). Sodium borohydride (0.41 g, 11 mmol) was added thereto, and then the mixture was stirred at room temperature for 2 hours. To the reaction solution was added water, and the reaction mixture was extracted with ethyl acetate. The extract was dried, and then concentrated under reduced pressure. The residue was purified with silica gel column chromatography (hexane/ethyl acetate=3:1) to give the title compound (1.16 g, yield 89%) as white powders.